Cas no 2223816-06-4 (N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide
• CAS No: 2223816-06-4
• MF: C₁₈H₃₁N₃O₂
• MW: 321.457644701004
• CID: 5858731
• PubChem ID: 137858024
• Update Time: 2025-06-15

N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679630
• 2223816-06-4
• Z2150168624
• N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide

• Inchi： 1S/C18H31N3O2/c1-3-7-17(15-22)10-11-21(14-17)12-16(23)20(2)18(13-19)8-5-4-6-9-18/h22H,3-12,14-15H2,1-2H3
• InChI Key： DMMIOICIWDWZFR-UHFFFAOYSA-N
• SMILES： OCC1(CCC)CCN(CC(N(C)C2(C#N)CCCCC2)=O)C1

Computed Properties

• Exact Mass: 321.24162724g/mol
• Monoisotopic Mass: 321.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų

Additional information on N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide

Professional Introduction to N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide (CAS No. 2223816-06-4)

N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2223816-06-4, represents a fascinating example of how intricate molecular architectures can be designed to modulate biological pathways. The presence of multiple functional groups, including a cyano group, an acetamide moiety, and a pyrrolidinyl ring, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.

The structure of N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide is characterized by its high degree of substitution, which contributes to its potential for binding to specific biological targets. The cyano group at the cyclohexyl ring enhances the compound's reactivity, while the acetamide moiety provides a polar interaction surface that could be crucial for its pharmacological effects. Additionally, the propyl-substituted pyrrolidinyl ring introduces steric bulk and hydrogen bonding capabilities, which are often essential for achieving high affinity in drug-receptor interactions.

In recent years, there has been growing interest in the development of neuroactive compounds that can modulate central nervous system (CNS) function. The pyrrolidinyl scaffold is particularly relevant in this context, as it is a common motif found in many pharmacologically active agents targeting neurotransmitter systems. Studies have shown that derivatives of pyrrolidine can exhibit properties such as analgesic, anxiolytic, and antidepressant effects. The specific substitution pattern in N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide may contribute to its potential as a lead compound for further development in CNS disorders.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The molecular design allows for simultaneous engagement with both enzyme and receptor-based mechanisms, which is often a desirable trait in drug candidates. For instance, the hydroxymethyl group on the propyl-substituted pyrrolidinyl ring could participate in hydrogen bonding interactions with protein surfaces, while the cyano group could engage in polar interactions or even act as a leaving group in enzymatic reactions. This dual functionality makes N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of complex molecules like N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide with high accuracy. These tools have been instrumental in identifying key interactions between the compound and potential biological targets, such as enzymes and receptors involved in disease pathways. By leveraging these computational methods, researchers can optimize the structure of the molecule to enhance its potency and selectivity. For example, virtual screening techniques have been used to identify analogs of this compound that may exhibit improved pharmacokinetic properties or reduced side effects.

The synthesis of N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in building the intricate frameworks required for this compound. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process. These advancements ensure that researchers can access sufficient quantities of the compound for further biological evaluation.

In terms of biological activity, preliminary studies on N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide have revealed intriguing properties that warrant further investigation. The compound has shown potential as an inhibitor of certain enzymes implicated in inflammatory pathways, suggesting its utility in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its interaction with neurotransmitter receptors has raised interest in its potential applications for treating neurological disorders like epilepsy or Parkinson's disease. These findings highlight the importance of exploring novel chemical entities like this one for addressing unmet medical needs.

The future development of N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide will likely involve both experimental and computational approaches. In vitro assays will be conducted to assess its activity against various biological targets, while animal models will provide insights into its pharmacological effects in vivo. Additionally, structural modifications based on computational predictions will be explored to optimize its properties further. The integration of these strategies will accelerate the process of translating this promising lead compound into a viable therapeutic agent.

Overall, N-(1-Cyanocyclohexyl)-2-[3-(hydroxymethyl)-3-propylpyrrolidin-1-yl]-N-methylacetamide represents an exciting example of how complex molecular structures can be designed to modulate biological processes. Its unique combination of functional groups and structural features makes it a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and improving patient outcomes.